![molecular formula C17H27N3OS B4614644 2-[(4-methylphenyl)thio]-N-[3-(4-methyl-1-piperazinyl)propyl]acetamide](/img/structure/B4614644.png)
2-[(4-methylphenyl)thio]-N-[3-(4-methyl-1-piperazinyl)propyl]acetamide
Overview
Description
2-[(4-methylphenyl)thio]-N-[3-(4-methyl-1-piperazinyl)propyl]acetamide is a useful research compound. Its molecular formula is C17H27N3OS and its molecular weight is 321.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 321.18748367 g/mol and the complexity rating of the compound is 324. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Pharmacological Properties and Binding Affinity
A study examined the pharmacological characterization of a compound structurally similar to 2-[(4-methylphenyl)thio]-N-[3-(4-methyl-1-piperazinyl)propyl]acetamide, focusing on its high affinity for κ-opioid receptors. This compound demonstrated potential for treating depression and addiction disorders due to its selective receptor binding and in vivo efficacy (Grimwood et al., 2011).
2. Synthesis and Biological Activities
Research on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, substances structurally related to the compound , demonstrated their potential as anti-inflammatory and analgesic agents. These compounds showed significant activity as COX-2 inhibitors and possessed analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).
3. Potential in Anticancer Applications
A novel series of acetamidothiazole derivatives, which include compounds similar in structure to this compound, were synthesized and evaluated for their in vitro anticancer activity. These compounds showed promising results against cancer cell lines, indicating their potential in anticancer therapy (Ali et al., 2013).
4. Applications in Neuropharmacology
Compounds structurally similar to the subject compound have been studied for their potential in neuropharmacology. They have demonstrated inhibitory activity against acetylcholinesterase, indicating potential therapeutic applications in neurodegenerative diseases such as Alzheimer's (Yurttaş et al., 2013).
5. Fourier Transform Infrared Spectra Analysis
The Fourier Transform Infrared (FTIR) spectra and normal mode analysis of compounds structurally related to this compound have been conducted. This study provided insights into the conformation and molecular structure of these compounds, which is crucial for understanding their pharmacological properties (Singh et al., 2000).
6. Potential in Gastrointestinal Disorders
Research into structurally similar compounds has explored their potential in treating gastrointestinal disorders. These compounds have exhibited gastric anti-secretory and gastroprotective activities, showing promise as therapeutic agents for conditions like peptic ulcers (Hirakawa et al., 1998).
Properties
IUPAC Name |
2-(4-methylphenyl)sulfanyl-N-[3-(4-methylpiperazin-1-yl)propyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3OS/c1-15-4-6-16(7-5-15)22-14-17(21)18-8-3-9-20-12-10-19(2)11-13-20/h4-7H,3,8-14H2,1-2H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEEZHTYSYFZWRC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC(=O)NCCCN2CCN(CC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.